Cas no 351209-41-1 (rac-tert-butyl N-(1R,2S,3R,4S)-3-(hydroxymethyl)bicyclo2.2.1heptan-2-ylcarbamate)

• Product Name: rac-tert-butyl N-(1R,2S,3R,4S)-3-(hydroxymethyl)bicyclo2.2.1heptan-2-ylcarbamate
• CAS No: 351209-41-1
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 5680513
• PubChem ID: 101106646
• Update Time: 2025-07-01

rac-tert-butyl N-(1R,2S,3R,4S)-3-(hydroxymethyl)bicyclo2.2.1heptan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [(1R,2S,3R,4S)-3-(hydroxymethyl)bicyclo[2.2.1]hept-2-yl]-, 1,1-dimethylethyl ester (9CI)
• rac-tert-butyl N-(1R,2S,3R,4S)-3-(hydroxymethyl)bicyclo2.2.1heptan-2-ylcarbamate

• Inchi： 1S/C13H23NO3/c1-13(2,3)17-12(16)14-11-9-5-4-8(6-9)10(11)7-15/h8-11,15H,4-7H2,1-3H3,(H,14,16)/t8-,9+,10+,11-/m0/s1
• InChI Key： JQHBHTHANVXQHT-ZDCRXTMVSA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@@H]1[C@H](CO)[C@]2([H])C[C@@]1([H])CC2

Experimental Properties

• Density: 1.11±0.1 g/cm3(Predicted)
• Boiling Point: 368.5±11.0 °C(Predicted)
• pka: 12.37±0.40(Predicted)

Additional information on rac-tert-butyl N-(1R,2S,3R,4S)-3-(hydroxymethyl)bicyclo2.2.1heptan-2-ylcarbamate

Introduction to rac-tert-butyl N-(1R,2S,3R,4S)-3-(hydroxymethyl)bicyclo[2.2.1]heptan-2-ylcarbamate (CAS No. 351209-41-1)

Rac-tert-butyl N-(1R,2S,3R,4S)-3-(hydroxymethyl)bicyclo[2.2.1]heptan-2-ylcarbamate (CAS No. 351209-41-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of carbamates and features a bicyclic heptane ring system with a hydroxymethyl substituent and a tert-butyl carbamate group. The racemic nature of the compound indicates the presence of both enantiomers, which can have distinct biological activities and pharmacological profiles.

The structural complexity of rac-tert-butyl N-(1R,2S,3R,4S)-3-(hydroxymethyl)bicyclo[2.2.1]heptan-2-ylcarbamate makes it an intriguing molecule for synthetic chemists and medicinal chemists alike. The bicyclic heptane ring system provides a rigid scaffold that can influence the conformational flexibility and binding affinity of the molecule to various biological targets. The hydroxymethyl group adds a polar functional group that can participate in hydrogen bonding interactions, while the tert-butyl carbamate group introduces an amide functionality that can modulate the compound's solubility and metabolic stability.

Recent studies have explored the potential of rac-tert-butyl N-(1R,2S,3R,4S)-3-(hydroxymethyl)bicyclo[2.2.1]heptan-2-ylcarbamate as a lead compound for drug discovery. One notable area of research is its activity as a modulator of G protein-coupled receptors (GPCRs), which are key targets for many therapeutic interventions. GPCRs are involved in a wide range of physiological processes, including neurotransmission, hormone signaling, and immune responses. The ability of this compound to interact with GPCRs could make it a valuable tool for developing new treatments for neurological disorders, cardiovascular diseases, and inflammatory conditions.

In addition to its potential as a GPCR modulator, rac-tert-butyl N-(1R,2S,3R,4S)-3-(hydroxymethyl)bicyclo[2.2.1]heptan-2-ylcarbamate has also been investigated for its anti-inflammatory properties. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in immune cells. This suggests that it may have therapeutic potential in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of rac-tert-butyl N-(1R,2S,3R,4S)-3-(hydroxymethyl)bicyclo[2.2.1]heptan-2-ylcarbamate have also been studied to assess its suitability as a drug candidate. Preclinical data indicate that this compound exhibits favorable oral bioavailability and metabolic stability in animal models. These properties are crucial for ensuring that the compound can be effectively delivered to the target tissues and maintain its therapeutic effect over an extended period.

To further optimize the therapeutic potential of rac-tert-butyl N-(1R,2S,3R,4S)-3-(hydroxymethyl)bicyclo[2.2.1]heptan-2-ylcarbamate, researchers are exploring various strategies for enantioselective synthesis to obtain pure enantiomers with enhanced biological activity and reduced side effects. Enantioselective synthesis involves the use of chiral catalysts or chiral auxiliaries to control the stereochemistry of the reaction products, thereby producing compounds with specific configurations that can interact more selectively with biological targets.

In conclusion, rac-tert-butyl N-(1R,2S,3R,4S)-3-(hydroxymethyl)bicyclo[2.2.1]heptan-2-ylcarbamate (CAS No. 351209-41-1) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and potential biological activities make it an attractive candidate for further development as a therapeutic agent for various diseases and conditions. Ongoing research efforts aim to elucidate its mechanisms of action and optimize its pharmacological properties to bring it closer to clinical use.